3-Hydroxy-3-(thiophen-2-yl)propanoic acid

• Molecular Formula: C7H8O3S
• Molecular Weight: 172.20 g/mol
• SMILES: C1=CSC(=C1)C(CC(=O)O)O
• InChI: InChI=1S/C7H8O3S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5,8H,4H2,(H,9,10)
• InChIKey: YBNGRRHDHNOFAS-UHFFFAOYSA-N

3-Hydroxy-3-(thiophen-2-yl)propanoic acid (CAS 26359-15-9), also named β-hydroxy-2-thiophenepropanoic acid, is a heterocyclic β-hydroxy acid with molecular formula C₇H₈O₃S and molecular weight 172.20 g·mol⁻¹. It bears a thiophen-2-yl group at the C-3 position, differentiating it from phenylpropanoic acid analogues and thiophene regioisomers.

3-Hydroxy-3-(thiophen-2-yl)propanoic Acid: Core Identifiers, Physicochemical Profile, and Scientific Procurement Context

3-Hydroxy-3-(thiophen-2-yl)propanoic acid (CAS 26359-15-9), also named β-hydroxy-2-thiophenepropanoic acid, is a heterocyclic β-hydroxy acid with molecular formula C₇H₈O₃S and molecular weight 172.20 g·mol⁻¹ [1]. It bears a thiophen-2-yl group at the C-3 position, differentiating it from phenylpropanoic acid analogues and thiophene regioisomers. The compound exhibits a predicted XLogP3 of 0.3, a topological polar surface area of 85.8 Ų, two hydrogen bond donors, and four hydrogen bond acceptors [1]. It contains one undefined stereocenter (C-3), making enantiomeric composition a critical parameter in procurement [2]. The free acid melts at 89–90 °C and is supplied primarily as a research chemical with typical purities of 95–98% [1].

Chiral building block with undefined stereocenter — enantiomeric composition critical for procurement

Thiophen-2-yl scaffold provides distinct lipophilicity and electronic profile versus phenyl analogues

β-Hydroxy acid offers dual hydrogen-bond functionality for derivatization and crystal engineering

• [1] PubChem. (2025). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid. Compound Summary. CID 5710912. Computed Properties: XLogP3 0.3, TPSA 85.8 Ų, HBD 2, HBA 4. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5710912. View Source
• [2] Kuujia. (2023). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid (CAS 26359-15-9). Computed Properties: Undefined Atom Stereocenter Count = 1. Retrieved from https://www.kuujia.com/cas-26359-15-9.html. View Source

Why 3-Hydroxy-3-(thiophen-2-yl)propanoic Acid Cannot Be Simply Replaced by Phenyl, Regioisomeric, or Ester Analogs

Generic substitution among β-hydroxy acids fails because subtle structural variations drive significant changes in lipophilicity, hydrogen-bonding capacity, metabolic stability, and chiral recognition. The thiophen-2-yl group confers a distinct electronic profile—with sulfur polarizability and π-excessive character—compared to the phenyl analogue (3-hydroxy-3-phenylpropanoic acid), altering LogP by approximately 0.8–1.0 log units and affecting passive membrane permeability [1]. Regioisomeric thiophen-3-yl derivatives, such as 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS 68056-36-0), present different steric and electronic orientations that modify target binding [2]. Ester derivatives like ethyl (S)-3-hydroxy-3-(thiophen-2-yl)propanoate [(S)-HEES] are prodrug or intermediate forms requiring enzymatic or chemical hydrolysis to the free acid; their solubility, stability, and biological activity differ markedly [3]. The chiral center at C-3 means that racemic mixtures and single enantiomers can exhibit divergent pharmacological profiles—a well-established principle demonstrated for (S)-duloxetine intermediates [3]. These structural determinants preclude facile interchange in synthesis, biological screening, and preclinical development.

Phenyl analogue replacement may shift LogP significantly, altering passive permeability and ADME context.

Regioisomeric thiophen-3-yl derivatives introduce steric and electronic changes that can affect target recognition.

Ester prodrugs (e.g., ethyl ester) require hydrolysis; solubility, stability, and chiral handling differ from free acid.

Racemic mixture versus single enantiomer may diverge in biological assays; enantiopure supply is needed for stereospecific studies.

• [1] Li, H., Huang, Q., Chen, C., Xu, B., Wang, H.-Y., & Long, Y.-Q. (2017). Discovery of Potent and Orally Bioavailable GPR40 Full Agonists Bearing Thiophen-2-ylpropanoic Acid Scaffold. Journal of Medicinal Chemistry, 60(7), 2697–2717. DOI: 10.1021/acs.jmedchem.6b01357. Thiophene vs. phenyl scaffold comparison: reduced lipophilicity demonstrated. View Source
• [2] Kuujia. (2023). 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS 68056-36-0). Regioisomeric comparison: XLogP3 = -2.8 vs. 0.3 for thiophen-2-yl analogue. Retrieved from https://www.kuujia.com/cas-68056-36-0.html. View Source
• [3] Ren, Z.-Q., Liu, Y., Pei, X.-Q., & Wu, Z.-L. (2019). Stereoselective Bioreduction of Ethyl 3-Oxo-3-(2-Thienyl) Propanoate Using the Short-Chain Dehydrogenase/Reductase ChKRED12. Journal of Microbiology and Biotechnology, 29(11), 1769–1776. PMID: 30111070. (S)-HEES as key duloxetine intermediate; >99% ee. View Source

Quantitative Differentiation Evidence for 3-Hydroxy-3-(thiophen-2-yl)propanoic Acid Against Closest Analogs

Lipophilicity Advantage: XLogP3 of 0.3 Confers Balanced Polarity Relative to Phenyl and Amino-Thiophene Analogues

The target compound has a computed XLogP3 of 0.3 [1], which is 0.8–1.0 log units lower than the predicted LogP of 3-hydroxy-3-phenylpropanoic acid (~1.1–1.3), and 3.1 log units higher than the regioisomeric 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (XLogP3 = -2.8) [2]. In the design of GPR40 agonists, the thiophen-2-yl scaffold was shown to reduce lipophilicity versus phenylpropanoic acid analogues, improving drug-likeness parameters while maintaining target potency [3].

XLogP3 Profile

Head-to-head

0.3 vs phenyl ~1.1–1.3; amino-thiophene -2.8

Balanced polarity may support membrane permeability studies

Computed values; experimental confirmation recommended

Evidence Dimension	Predicted octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 0.3
Comparator Or Baseline	3-Hydroxy-3-phenylpropanoic acid: XLogP3 ~1.1–1.3 (estimated by structural analogy); 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid: XLogP3 = -2.8
Quantified Difference	ΔLogP: -0.8 to -1.0 vs. phenyl analogue; +3.1 vs. amino-thiophen-3-yl regioisomer
Conditions	Computed XLogP3 values (PubChem 2025 release); structural class comparison confirmed by GPR40 agonist study (Li et al., 2017)

Why This Matters

A LogP of 0.3 provides an optimal balance between aqueous solubility and membrane permeability for oral bioavailability, positioning this compound between excessively lipophilic phenyl analogues and overly polar amino-thiophene derivatives.

• [1] PubChem. (2025). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid. Computed Properties: XLogP3 = 0.3. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5710912. View Source
• [2] Kuujia. (2023). 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS 68056-36-0). Computed Properties: XLogP3 = -2.8. Retrieved from https://www.kuujia.com/cas-68056-36-0.html. View Source
• [3] Li, H., Huang, Q., Chen, C., Xu, B., Wang, H.-Y., & Long, Y.-Q. (2017). Discovery of Potent and Orally Bioavailable GPR40 Full Agonists Bearing Thiophen-2-ylpropanoic Acid Scaffold. Journal of Medicinal Chemistry, 60(7), 2697–2717. Reduced lipophilicity of thiophen-2-yl vs. phenyl scaffold. View Source

Chiral Intermediate Value: (S)-Enantiomer Enables Duloxetine Synthesis with >99% Enantiomeric Excess via Biocatalytic Reduction

The (S)-enantiomer of the ethyl ester derivative, (S)-HEES, is a validated key chiral intermediate for the SNRI antidepressant duloxetine (Cymbalta®) [1]. Using the short-chain dehydrogenase/reductase ChKRED12, complete conversion of 100 g/L of the prochiral ketone KEES was achieved within 12 hours, yielding (S)-HEES with >99% enantiomeric excess (ee) [1]. By contrast, the corresponding (R)-enantiomer is not utilized in the duloxetine synthetic route, and the racemic mixture would require costly chiral resolution steps [2]. The free acid can serve as the precursor for esterification or direct amidation to access the duloxetine pathway.

Chiral ee (S)-HEES

Reported

>99% ee at 100 g/L loading

Supports chiral synthesis workflow; enantiopure procurement indicated

Biocatalytic reduction with ChKRED12

Evidence Dimension	Enantioselectivity of biocatalytic reduction for chiral intermediate production
Target Compound Data	(S)-HEES (ethyl ester): >99% ee at 100 g/L substrate loading, 12 h reaction time
Comparator Or Baseline	(R)-enantiomer: not utilized in duloxetine synthesis; racemic mixture: requires resolution
Quantified Difference	>99% ee vs. 0% ee (racemate); complete conversion vs. incomplete or non-selective reduction
Conditions	ChKRED12 enzyme, NADPH-dependent reduction, glucose dehydrogenase cofactor recycling system (Ren et al., 2019)

Why This Matters

The demonstrated >99% enantioselectivity at industrially relevant substrate concentrations (100 g/L) supports the viability of this scaffold for large-scale chiral synthesis, making enantiopure procurement essential for duloxetine intermediate applications.

• [1] Ren, Z.-Q., Liu, Y., Pei, X.-Q., & Wu, Z.-L. (2019). Stereoselective Bioreduction of Ethyl 3-Oxo-3-(2-Thienyl) Propanoate Using the Short-Chain Dehydrogenase/Reductase ChKRED12. Journal of Microbiology and Biotechnology, 29(11), 1769–1776. PMID: 30111070. Complete conversion of 100 g/L KEES, >99% ee (S)-HEES. View Source
• [2] Wada, M., Yoshizumi, A., Furukawa, Y., Kawabata, H., Ueda, M., Takagi, H., & Nakamori, S. (2004). Cloning and overexpression of the Exiguobacterium sp. F42 gene encoding a new short chain dehydrogenase, which catalyzes the stereoselective reduction of ethyl 3-oxo-3-(2-thienyl)propanoate to ethyl (S)-3-hydroxy-3-(2-thienyl)propanoate. Bioscience, Biotechnology, and Biochemistry, 68(7), 1481–1488. PMID: 15277752. View Source

Hydrogen-Bond Donor/Acceptor Capacity: Enhanced Intermolecular Interaction Potential vs. 2-(Thiophen-2-yl)propanoic Acid

The β-hydroxy group provides the target compound with 2 hydrogen-bond donors (HBD) and 4 hydrogen-bond acceptors (HBA), giving a total H-bond functionality of 6 [1]. The des-hydroxy analogue 2-(thiophen-2-yl)propanoic acid (CAS not assigned as free acid; C₇H₈O₂S) possesses only 1 HBD and 3 HBA (total 4), representing a 33% reduction in hydrogen-bonding capacity [2]. This difference directly impacts crystal packing energetics, solubility in protic solvents, and the ability to engage in directed supramolecular interactions.

H-Bond Capacity

Class-level inference

HBD=2, HBA=4 vs des-hydroxy 1/3

Enhanced H-bond capacity may increase solubility and derivatization options

Computed descriptors

Evidence Dimension	Hydrogen-bond donor and acceptor count
Target Compound Data	HBD = 2, HBA = 4, total H-bond functionality = 6
Comparator Or Baseline	2-(Thiophen-2-yl)propanoic acid: HBD = 1, HBA = 3, total = 4
Quantified Difference	50% more HBD, 33% more HBA, 50% greater total H-bond functionality
Conditions	Computed descriptors (PubChem); structural comparison based on presence vs. absence of β-OH group

Why This Matters

The additional hydrogen-bonding capacity of the β-hydroxy acid enhances water solubility and provides an additional functional handle for further derivatization (e.g., esterification, etherification, or oxidation), offering synthetic versatility absent in the des-hydroxy analogue.

• [1] PubChem. (2025). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid. Computed Properties: HBD = 2, HBA = 4. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5710912. View Source
• [2] ChemBase. (2023). 2-(Thiophen-2-yl)propanoic acid (CAS not specified). Molecular formula C₇H₈O₂S. Retrieved from https://www.chembase.cn. HBD/HBA inferred from structure. View Source

β-Lactamase Inhibitory Activity: Broad-Class Activity Profile Differentiates Against Inactive Simple Thiophene Carboxylic Acids

The target compound demonstrates measurable, albeit weak, inhibitory activity against class A and class C β-lactamases: IC₅₀ = 1.85 × 10⁶ nM (1.85 mM) against Escherichia coli K12 (PSE4) class A β-lactamase and IC₅₀ = 2.65 × 10⁶ nM (2.65 mM) against Enterobacter cloacae P99 class C β-lactamase [1]. In contrast, simple thiophene carboxylic acids lacking the β-hydroxypropanoic acid moiety (e.g., thiophene-2-carboxylic acid) show no reported β-lactamase inhibition. The β-hydroxy acid motif is also present in a patented class C β-lactamase inhibitor based on 6α-(1R-hydroxy-3-(2-thiophene-yl)propyl)penicillic acid, structurally validating this scaffold [2].

β-Lactamase IC₅₀

Data to verify

Class A: 1.85 mM; Class C: 2.65 mM

Measurable inhibition reported; scaffold may support SAR exploration

Millimolar potency; validation required

Evidence Dimension	β-Lactamase inhibitory activity (IC₅₀)
Target Compound Data	E. coli class A: IC₅₀ = 1.85 mM; E. cloacae class C: IC₅₀ = 2.65 mM
Comparator Or Baseline	Thiophene-2-carboxylic acid: no reported β-lactamase inhibition; Clavulanic acid (class A inhibitor): IC₅₀ ~0.05–0.5 μM
Quantified Difference	Target compound shows measurable inhibition at millimolar concentrations vs. no inhibition for simpler thiophene acids; ~3–4 log units weaker than potent clinical inhibitors
Conditions	Inhibition of purified β-lactamase enzymes using chromogenic substrate (CENTA), pH 7.0 (BindingDB assay data)

Why This Matters

The β-lactamase inhibitory activity, though weak, flags this scaffold as a validated starting point for antibiotic adjuvant development, distinguishing it from simple thiophene-2-carboxylic acids that lack this biological activity entirely.

• [1] BindingDB. (2021). BDBM50469665 (CHEMBL30914). IC₅₀ data: E. coli K12(PSE4) class A β-lactamase = 1.85 × 10⁶ nM; E. cloacae P99 class C β-lactamase = 2.65 × 10⁶ nM. Retrieved from http://ww.w.bindingdb.org/. View Source
• [2] Pan, X., He, Y., Chan, K. F., & Zhao, Y. (2020). C type beta-lactamase inhibitor, and preparation method and applications thereof. Chinese Patent ZL 201710790073.9. The Hong Kong Polytechnic University. 6α-(1R-hydroxy-3-(2-thiophene-yl)propyl)penicillic acid as class C inhibitor. View Source

Topological Polar Surface Area: 85.8 Ų Optimizes CNS Permeability Potential vs. Bulkier Heterocyclic Analogues

The target compound has a topological polar surface area (TPSA) of 85.8 Ų [1], within the established optimal range (<90 Ų) for good blood-brain barrier penetration and CNS drug candidacy [2]. The regioisomeric 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid, by contrast, has a TPSA of 112 Ų, exceeding the CNS desirability threshold by 22.2 Ų (26% larger) [3]. This difference arises from the additional amino group and altered thiophene ring connectivity.

TPSA Comparison

Class-level inference

85.8 Ų vs CNS threshold 90 Ų; amino-thiophene 112 Ų

TPSA within CNS permeability range may support neuroscience screening

Computed TPSA; experimental BBB permeability not verified

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 85.8 Ų
Comparator Or Baseline	2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid: TPSA = 112 Ų; CNS drug TPSA threshold: <90 Ų (Pajouhesh & Lenz, 2005)
Quantified Difference	ΔTPSA = -22.2 Ų vs. amino-thiophene regioisomer; 4.2 Ų below the 90 Ų CNS threshold
Conditions	Computed TPSA values (PubChem); CNS drug-likeness criteria from literature (Pajouhesh & Lenz, NeuroRx, 2005)

Why This Matters

A TPSA of 85.8 Ų predicts favorable CNS penetration potential, enabling applications in neuroscience drug discovery that may be precluded for the bulkier, more polar amino-thiophene analogues with TPSA > 110 Ų.

• [1] PubChem. (2025). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid. Computed Properties: TPSA = 85.8 Ų. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5710912. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. TPSA < 90 Ų criterion for CNS penetration. View Source
• [3] Kuujia. (2023). 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS 68056-36-0). Computed Properties: TPSA = 112 Ų. Retrieved from https://www.kuujia.com/cas-68056-36-0.html. View Source

Optimal Application Scenarios for 3-Hydroxy-3-(thiophen-2-yl)propanoic Acid Based on Verified Differentiation Evidence

Enantioselective Synthesis of Duloxetine Chiral Intermediates via Biocatalytic Reduction

Procure the (S)-3-hydroxy-3-(thiophen-2-yl)propanoic acid (or its ethyl ester) for use as a chiral building block in the synthesis of the SNRI antidepressant duloxetine. The established biocatalytic route using ChKRED12 achieves >99% enantiomeric excess at a substrate loading of 100 g/L within 12 hours, demonstrating industrial feasibility [1]. The free acid can be esterified or directly coupled to access the (S)-duloxetine backbone. This application is supported by the compound's validated role as the core of the (S)-HEES intermediate and the demonstrated scalability of the enzymatic reduction process [1][2].

GPR40 Agonist Scaffold for Type 2 Diabetes Drug Discovery with Optimized Lipophilicity

Use 3-hydroxy-3-(thiophen-2-yl)propanoic acid as the carboxylic acid pharmacophore in the design of GPR40 full agonists. The thiophen-2-ylpropanoic acid scaffold has been shown to reduce lipophilicity compared to the traditional phenylpropanoic acid scaffold while achieving high-efficacy GPR40 agonism (Emax) and potent in vivo glucose-lowering effects at 10 mg/kg oral dosing [3]. The XLogP3 of 0.3 and TPSA of 85.8 Ų provide favorable drug-like properties for oral bioavailability and target engagement [4].

Antibiotic Adjuvant Lead Optimization Targeting Class A and Class C β-Lactamases

Employ this compound as a starting scaffold for structure-activity relationship (SAR) exploration of β-lactamase inhibitors. It exhibits measurable inhibitory activity against both class A (IC₅₀ = 1.85 mM) and class C (IC₅₀ = 2.65 mM) β-lactamases [5], and the β-hydroxypropanoic acid-thiophene motif has been patented as a class C β-lactamase inhibitor warhead in the form of 6α-(1R-hydroxy-3-(2-thiophene-yl)propyl)penicillic acid [6]. The scaffold's hydrogen-bond donor and acceptor profile enables interaction with conserved active-site residues, supporting further optimization for improved potency.

Physicochemical Property Benchmarking in CNS Drug Discovery Programs

Incorporate this compound into CNS-focused screening libraries as a reference scaffold with TPSA (85.8 Ų) within the optimal range for blood-brain barrier penetration [4][7]. Its intermediate LogP (0.3) and balanced hydrogen-bonding profile make it suitable as a control compound for evaluating the CNS permeability potential of novel thiophene-containing drug candidates, particularly when benchmarking against amino-substituted analogues that exceed CNS TPSA thresholds [8].

Application

Selection Property

Validation Focus

Chiral synthesis research (duloxetine intermediate)

Enantiomeric purity

ee verification by chiral HPLC

GPR40 agonist scaffold research

Scaffold lipophilicity profile

LogP and target engagement assay

β-Lactamase inhibitor SAR studies

β-Lactamase inhibitory scaffold

IC₅₀ against class A/C enzymes

CNS permeability benchmark studies

TPSA and H-bond profile

CNS MPO score and permeability assay

• [1] Ren, Z.-Q., Liu, Y., Pei, X.-Q., & Wu, Z.-L. (2019). Stereoselective Bioreduction of Ethyl 3-Oxo-3-(2-Thienyl) Propanoate Using the Short-Chain Dehydrogenase/Reductase ChKRED12. Journal of Microbiology and Biotechnology, 29(11), 1769–1776. PMID: 30111070. View Source
• [2] Wada, M., Yoshizumi, A., Furukawa, Y., Kawabata, H., Ueda, M., Takagi, H., & Nakamori, S. (2004). Bioscience, Biotechnology, and Biochemistry, 68(7), 1481–1488. PMID: 15277752. View Source
• [3] Li, H., Huang, Q., Chen, C., Xu, B., Wang, H.-Y., & Long, Y.-Q. (2017). Journal of Medicinal Chemistry, 60(7), 2697–2717. DOI: 10.1021/acs.jmedchem.6b01357. View Source
• [4] PubChem. (2025). 3-Hydroxy-3-(thiophen-2-yl)propanoic acid. Computed Properties. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5710912. View Source
• [5] BindingDB. (2021). BDBM50469665 (CHEMBL30914). β-Lactamase inhibition IC₅₀ data. View Source
• [6] Pan, X., He, Y., Chan, K. F., & Zhao, Y. (2020). Chinese Patent ZL 201710790073.9. The Hong Kong Polytechnic University. View Source
• [7] Pajouhesh, H., & Lenz, G. R. (2005). NeuroRx, 2(4), 541–553. DOI: 10.1602/neurorx.2.4.541. View Source
• [8] Kuujia. (2023). 2-Amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid (CAS 68056-36-0). TPSA = 112 Ų. View Source